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Compound of Interest

Compound Name: t-Butoxycarbonyl-PEG1-NHS ester

Cat. No.: B8114349

Essential Safety and Handling Guide for t-
Butoxycarbonyl-PEG1-NHS Ester

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling t-Butoxycarbonyl-PEG1-NHS ester.
It includes detailed operational procedures and disposal plans to ensure laboratory safety and
proper chemical management.

Chemical and Physical Properties

t-Butoxycarbonyl-PEG1-NHS ester is an amine-reactive reagent commonly used for
bioconjugation and modification of molecules.[1] It features a t-Boc protecting group and an N-
hydroxysuccinimide (NHS) ester moiety. The NHS ester reacts specifically with primary amines
at neutral or slightly basic pH to form a stable amide bond. The compound is moisture-
sensitive, and the NHS ester can hydrolyze, rendering it non-reactive. Therefore, proper
storage and handling are critical.
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Property

Value

Chemical Name

t-Butoxycarbonyl-PEG1-NHS ester

CAS Number 2228857-37-0
Molecular Formula C14H21NO7

Molecular Weight 315.3 g/mol
Appearance White to off-white solid
Purity Typically 295%
Solubility Soluble in DMSO, DMF

Storage Temperature

-20°C, desiccated

Boiling Point Data not available
Melting Point Data not available
Specific Gravity Data not available

Vapor Pressure

Data not available

Toxicity

Not classified as a hazardous substance.
However, as with any chemical, direct contact

should be avoided.

Personal Protective Equipment (PPE)

A comprehensive approach to personal safety is mandatory when handling t-Butoxycarbonyl-
PEG1-NHS ester. The following PPE should be worn at all times:

o Eye Protection: Chemical safety goggles or a face shield should be worn to protect against

splashes.

e Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, are required.

Gloves should be inspected before use and changed immediately if contaminated.

e Body Protection: A standard laboratory coat must be worn. For larger quantities or when

there is a risk of splashing, a chemically resistant apron is recommended.
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» Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a
dust mask or respirator should be used to prevent inhalation.

Operational Plan: Step-by-Step Handling Procedure
Preparation and Reagent Handling

» Acclimatization: Before opening, allow the vial of t-Butoxycarbonyl-PEG1-NHS ester to
warm to room temperature to prevent moisture condensation, which can hydrolyze the NHS
ester.

e Weighing: Conduct all weighing and initial dilutions inside a chemical fume hood.

» Dissolution: Dissolve the required amount of the reagent in an appropriate anhydrous
solvent, such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), immediately
before use. Do not prepare stock solutions for long-term storage as the NHS ester is
susceptible to hydrolysis.

o Reaction Conditions: Perform reactions with primary amine-containing molecules in an
amine-free buffer at a pH of 7.2-8.5 for optimal coupling efficiency.

Experimental Workflow Diagram
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Cleanup and Disposal

Figure 1. Experimental Workflow for Handling t-Butoxycarbonyl-PEG1-NHS Ester

Click to download full resolution via product page

Caption: Figure 1. A flowchart illustrating the key steps for the safe handling and use of t-

Butoxycarbonyl-PEG1-NHS ester in a laboratory setting.
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Disposal Plan

Proper disposal of t-Butoxycarbonyl-PEG1-NHS ester and associated waste is crucial to
maintain a safe laboratory environment.

Waste Segregation and Collection

e Unused/Expired Reagent: The original vial containing any unused or expired solid reagent
should be disposed of as chemical waste. Do not discard in regular trash.

 Liquid Waste: All solutions containing the reagent, including reaction mixtures and washes,
should be collected in a designated, labeled hazardous waste container. The container
should be compatible with the solvents used.

o Solid Waste: All contaminated solid materials, such as pipette tips, microcentrifuge tubes,
gloves, and paper towels, must be collected in a designated solid hazardous waste
container.

Decontamination and Disposal Procedure

e Quenching: Before disposal, it is good practice to quench any unreacted NHS ester. This can
be achieved by adding an excess of a primary amine-containing buffer, such as Tris or
glycine, and allowing it to react for at least one hour at room temperature.

o Waste Containers: Ensure all waste containers are clearly labeled with "Hazardous Waste"
and the chemical name.

o Institutional Guidelines: Follow all local and institutional regulations for the disposal of
chemical waste. Contact your institution's Environmental Health and Safety (EHS)
department for specific guidance.

Disposal Workflow Diagram
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Figure 2. Disposal Workflow for t-Butoxycarbonyl-PEG1-NHS Ester Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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